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Executive Summary
The Talbot effect is a remarkable near-field diffraction phenomenon that manifests as the self-

imaging of a periodic structure, such as a diffraction grating, at specific distances when

illuminated by a coherent wave. This recurring self-image distance is known as the Talbot
length. Initially observed with light waves, the Talbot effect has since been demonstrated with

X-rays, electrons, atoms, and even large molecules, underscoring its fundamental wave nature.

[1][2] This guide provides an in-depth exploration of the Talbot length, its theoretical

underpinnings, methods for its calculation, and experimental protocols for its observation. The

content is tailored for researchers, scientists, and professionals in drug development who may

leverage this phenomenon in advanced imaging, metrology, and lithography applications.

Introduction to the Talbot Effect and Talbot Length
In 1836, Henry Fox Talbot discovered that when a plane wave of light passes through a

periodic diffraction grating, a series of self-images of the grating are formed at regular intervals

along the direction of wave propagation.[3] This self-imaging occurs without the need for any

lenses or other focusing optics. The distance at which the first true self-image appears is

termed the Talbot length, denoted as

𝑧𝑇 zT​

.
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At fractions of the Talbot length, intricate patterns of sub-images emerge, often referred to as a

"Talbot carpet."[3] For instance, at half the Talbot length (

𝑧𝑇 /2zT​/2

), a self-image is formed that is spatially shifted by half the period of the grating.[3] At one-
quarter of the Talbot length (

𝑧𝑇 /4zT​/4

), the self-image has half the period of the original grating.[3] This rich structure of the Talbot
carpet is a direct consequence of the interference of the diffracted orders from the grating.

The Talbot effect is not limited to electromagnetic waves and has been observed with matter

waves, such as electrons and Bose-Einstein condensates, providing a powerful demonstration

of wave-particle duality.[1][4] This universality makes the Talbot effect a valuable tool in a wide

range of scientific and technological fields, including microscopy, quantum interferometry, and

microlithography.

Theoretical Framework and Calculation of the Talbot
Length
The Talbot effect is a direct consequence of Fresnel diffraction. The derivation of the Talbot
length formula originates from the Fresnel diffraction integral, which describes the wave

propagation in the near-field.

Derivation from the Fresnel Diffraction Integral
The electric field,

𝐸(𝑥′ , 𝑧)E(x′,z)

, at a distance

𝑧z

from a diffraction grating can be described by the Fresnel diffraction integral:

[ E(x', z) = \frac{e^{ikz}}{i\lambda z} \int_{-\infty}^{\infty} E(x, 0) e^{i\frac{k}{2z}(x'-x)^2} dx ]
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where

𝐸(𝑥, 0)E(x,0)

is the electric field at the grating plane (

𝑧 = 0z=0

),

𝑘 = 2𝜋/𝜆k=2π/λ

is the wave number, and (\lambda) is the wavelength of the illuminating wave.

For a periodic grating with period

𝑑d

, the transmission function can be represented by a Fourier series. The self-imaging condition
requires that the intensity distribution at a distance

𝑧z

is proportional to the intensity distribution at the grating plane. This condition is met when the
phase shifts experienced by the different diffraction orders result in a constructive interference
that reproduces the original image.

A detailed mathematical derivation shows that for a self-image to form, the distance

𝑧z

must satisfy the condition that leads to the Talbot length formula.

Calculation of the Talbot Length
Lord Rayleigh demonstrated that the Talbot length (

𝑧𝑇 zT​

) can be calculated using the following formula:[3]

[ z_T = \frac{2d^2}{\lambda} ]
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where:

𝑑d

is the period of the diffraction grating.

(\lambda) is the wavelength of the incident plane wave.

This formula is a paraxial approximation, which is highly accurate when the grating period is

much larger than the wavelength (

𝑑≫ 𝜆d≫λ

).

For cases where the paraxial approximation is not valid (i.e., when the wavelength is

comparable to the grating period), a more exact formula derived from the angular spectrum of

plane waves should be used:

[ z_T = \frac{\lambda}{1 - \sqrt{1 - (\frac{\lambda}{d})^2}} ]

Quantitative Data Presentation
The following table summarizes quantitative data from various experiments observing the

Talbot effect with different wave types and experimental parameters.
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Wave Type
Wavelength
((\lambda))

Grating Period
(

𝑑d

)

Measured
Talbot Length (

𝑧𝑇 zT​

)

Reference

Light (He-Ne

Laser)
632.8 nm 200 µm ~12.6 cm [5]

X-rays 0.069 nm 12.7 µm 4.68 m [6][7]

X-rays 0.069 nm 6.35 µm 1.17 m [6][7]

Electrons
Varies with

energy

Nanofabricated

gratings

Observed and

mapped
[4]

Atoms (Bose-

Einstein

Condensate)

de Broglie

wavelength

Pulsed optical

grating

Temporal Talbot

effect observed
[8]

Water Waves 7.8 mm Not specified

Measured and

compared with

theory

[2]

Experimental Protocols
Observation of the Optical Talbot Effect using a He-Ne
Laser
This protocol outlines a standard laboratory setup for observing and measuring the Talbot
length using a Helium-Neon (He-Ne) laser.

5.1.1 Materials and Equipment

Helium-Neon (He-Ne) laser ((\lambda) = 632.8 nm)

Spatial filter and collimator to produce a clean plane wave

Diffraction grating (e.g., Ronchi ruling with a known period,
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𝑑d

)

Optical rail or bench for stable mounting of components

White screen or a CCD camera for observing the diffraction pattern

Translation stage for precise movement of the screen/camera along the optical axis

Measuring tape or ruler

5.1.2 Experimental Procedure

Setup and Alignment:

Mount the He-Ne laser at one end of the optical rail.

Align the spatial filter and collimator to produce a clean, expanded, and collimated laser

beam. Ensure the beam propagates parallel to the optical rail.

Mount the diffraction grating on a holder and place it in the path of the collimated beam,

perpendicular to the beam propagation direction.

Observation of the Talbot Carpet:

Place the white screen or CCD camera on the translation stage at a close distance behind

the grating.

Slowly move the screen/camera away from the grating along the optical axis.

Observe the evolution of the diffraction pattern. You will see the intricate "Talbot carpet" –

a repeating pattern of fringes.

Measurement of the Talbot Length:

Identify the plane where a clear self-image of the grating is formed. This is the first Talbot
length,
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𝑧𝑇 zT​

. The self-image will have the same period as the grating.

Measure the distance from the grating to this plane.

Continue moving the screen/camera to observe subsequent self-images at integer

multiples of

𝑧𝑇 zT​

.

Also, identify and measure the positions of fractional Talbot images (e.g., at

𝑧𝑇 /2zT​/2

and

𝑧𝑇 /4zT​/4

) and note their characteristics.

Data Analysis:

Compare the measured Talbot length with the theoretical value calculated using the

formula

𝑧𝑇 = 2𝑑2 /𝜆zT​=2d2/λ

.

Calculate the percentage error and analyze potential sources of discrepancy, such as

beam divergence or measurement inaccuracies.

Visualizations
Conceptual Diagram of the Talbot Effect

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.benchchem.com/product/b1352071?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coherent Plane Wave
Diffraction Grating (period d)

Propagation

Observed Patterns

g1

g2

g3

g4

g5

Grating ImageAt the grating

Sub-image (d/2)

Fractional Talbot Length

Shifted Self-image

Half Talbot Length

Self-image (d)Full Talbot Length

Click to download full resolution via product page

Caption: Conceptual illustration of the Talbot effect.
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Experimental Workflow for Talbot Length Measurement

Start

1. Setup and Alignment
- Mount Laser, Collimator, Grating
- Ensure Plane Wave Illumination

2. Observation of Talbot Carpet
- Move detector along optical axis

- Observe diffraction pattern evolution

3. Measurement of Talbot Length
- Identify and locate self-image plane (zT)
- Record distances to fractional images

4. Data Analysis
- Calculate theoretical zT

- Compare with measured zT
- Analyze errors

5. Report Findings

End

Click to download full resolution via product page

Caption: Workflow for measuring the Talbot length.
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Logical Relationship in Talbot Length Calculation

Input Parameters

Wavelength (λ) Grating Period (d)

Calculation

Talbot Length Formula
zT = 2d²/λ

(Paraxial Approximation)

Calculated Talbot Length (zT)

Click to download full resolution via product page

Caption: Logical flow for calculating the Talbot length.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://opg.optica.org/ol/viewmedia.cfm?uri=ol-22-14-1059&html=true
https://www.researchgate.net/publication/260900549_Temporal_Matter-Wave-Dispersion_Talbot_Effect
https://www.benchchem.com/product/b1352071#what-is-the-talbot-length-and-how-to-calculate-it
https://www.benchchem.com/product/b1352071#what-is-the-talbot-length-and-how-to-calculate-it
https://www.benchchem.com/product/b1352071#what-is-the-talbot-length-and-how-to-calculate-it
https://www.benchchem.com/product/b1352071#what-is-the-talbot-length-and-how-to-calculate-it
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1352071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

